Cas no 2228191-83-9 (tert-butyl N-2-(morpholin-2-yl)-5-(trifluoromethyl)phenylcarbamate)

Tert-butyl N-2-(morpholin-2-yl)-5-(trifluoromethyl)phenylcarbamate is a specialized carbamate derivative featuring a morpholine ring and a trifluoromethyl substituent. Its structural complexity makes it valuable in pharmaceutical and agrochemical research, particularly as an intermediate in the synthesis of bioactive molecules. The tert-butyl carbamate group enhances stability, facilitating handling and storage, while the morpholine moiety contributes to solubility and reactivity in synthetic applications. The electron-withdrawing trifluoromethyl group can influence the compound's binding affinity and metabolic stability, making it useful in drug discovery. This compound is typically employed in controlled reactions requiring precise functionalization, offering researchers a versatile building block for developing novel therapeutics or agrochemicals.

tert-butyl N-2-(morpholin-2-yl)-5-(trifluoromethyl)phenylcarbamate structure

2228191-83-9 structure

Product Name:tert-butyl N-2-(morpholin-2-yl)-5-(trifluoromethyl)phenylcarbamate

CAS No:2228191-83-9

MF:C₁₆H₂₁F₃N₂O₃

MW:346.344754934311

CID:6194445

PubChem ID:165966838

Update Time:2025-06-11

tert-butyl N-2-(morpholin-2-yl)-5-(trifluoromethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

- tert-butyl N-2-(morpholin-2-yl)-5-(trifluoromethyl)phenylcarbamate
- tert-butyl N-[2-(morpholin-2-yl)-5-(trifluoromethyl)phenyl]carbamate
- 2228191-83-9
- EN300-1899666
- Inchi： 1S/C16H21F3N2O3/c1-15(2,3)24-14(22)21-12-8-10(16(17,18)19)4-5-11(12)13-9-20-6-7-23-13/h4-5,8,13,20H,6-7,9H2,1-3H3,(H,21,22)
- InChI Key： DHCGOFXEXCQXKL-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(=C(C=1)NC(=O)OC(C)(C)C)C1CNCCO1)(F)F

Computed Properties

Exact Mass: 346.15042702g/mol
Monoisotopic Mass: 346.15042702g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 24
Rotatable Bond Count: 4
Complexity: 437
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 59.6Å²

tert-butyl N-2-(morpholin-2-yl)-5-(trifluoromethyl)phenylcarbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1899666-0.05g	tert-butyl N-[2-(morpholin-2-yl)-5-(trifluoromethyl)phenyl]carbamate	2228191-83-9	0.05g	$983.0	2023-09-18
Enamine	EN300-1899666-0.1g	tert-butyl N-[2-(morpholin-2-yl)-5-(trifluoromethyl)phenyl]carbamate	2228191-83-9	0.1g	$1031.0	2023-09-18
Enamine	EN300-1899666-0.25g	tert-butyl N-[2-(morpholin-2-yl)-5-(trifluoromethyl)phenyl]carbamate	2228191-83-9	0.25g	$1078.0	2023-09-18
Enamine	EN300-1899666-0.5g	tert-butyl N-[2-(morpholin-2-yl)-5-(trifluoromethyl)phenyl]carbamate	2228191-83-9	0.5g	$1124.0	2023-09-18
Enamine	EN300-1899666-1.0g	tert-butyl N-[2-(morpholin-2-yl)-5-(trifluoromethyl)phenyl]carbamate	2228191-83-9	1g	$1172.0	2023-05-23
Enamine	EN300-1899666-2.5g	tert-butyl N-[2-(morpholin-2-yl)-5-(trifluoromethyl)phenyl]carbamate	2228191-83-9	2.5g	$2295.0	2023-09-18
Enamine	EN300-1899666-5.0g	tert-butyl N-[2-(morpholin-2-yl)-5-(trifluoromethyl)phenyl]carbamate	2228191-83-9	5g	$3396.0	2023-05-23
Enamine	EN300-1899666-10.0g	tert-butyl N-[2-(morpholin-2-yl)-5-(trifluoromethyl)phenyl]carbamate	2228191-83-9	10g	$5037.0	2023-05-23
Enamine	EN300-1899666-1g	tert-butyl N-[2-(morpholin-2-yl)-5-(trifluoromethyl)phenyl]carbamate	2228191-83-9	1g	$1172.0	2023-09-18
Enamine	EN300-1899666-5g	tert-butyl N-[2-(morpholin-2-yl)-5-(trifluoromethyl)phenyl]carbamate	2228191-83-9	5g	$3396.0	2023-09-18

tert-butyl N-2-(morpholin-2-yl)-5-(trifluoromethyl)phenylcarbamate Related Literature

1. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Additional information on tert-butyl N-2-(morpholin-2-yl)-5-(trifluoromethyl)phenylcarbamate

Recent Advances in the Study of tert-butyl N-2-(morpholin-2-yl)-5-(trifluoromethyl)phenylcarbamate (CAS: 2228191-83-9)

The compound tert-butyl N-2-(morpholin-2-yl)-5-(trifluoromethyl)phenylcarbamate (CAS: 2228191-83-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

Recent studies have focused on the synthesis and optimization of tert-butyl N-2-(morpholin-2-yl)-5-(trifluoromethyl)phenylcarbamate, with particular emphasis on improving yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. These efforts are critical for ensuring the reproducibility and scalability of the synthesis process, which is essential for further pharmacological studies.

In terms of biological activity, preliminary in vitro studies have demonstrated that tert-butyl N-2-(morpholin-2-yl)-5-(trifluoromethyl)phenylcarbamate exhibits promising inhibitory effects on specific enzymatic targets involved in inflammatory and oncogenic pathways. For instance, the compound has shown moderate to high affinity for kinases such as PI3K and mTOR, which are key regulators of cell growth and survival. These findings suggest potential applications in the treatment of cancers and inflammatory diseases, although further in vivo studies are required to validate these effects.

Moreover, recent research has explored the pharmacokinetic properties of tert-butyl N-2-(morpholin-2-yl)-5-(trifluoromethyl)phenylcarbamate, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Early results indicate that the compound has favorable bioavailability and metabolic stability, which are crucial for its development as a therapeutic agent. However, challenges such as potential toxicity and off-target effects need to be addressed in future studies.

In conclusion, tert-butyl N-2-(morpholin-2-yl)-5-(trifluoromethyl)phenylcarbamate (CAS: 2228191-83-9) represents a promising candidate for further investigation in drug discovery. Its unique chemical structure and biological activity make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Continued research efforts should focus on optimizing its pharmacological properties and evaluating its efficacy and safety in preclinical and clinical settings.